Cas no 899948-95-9 (4-methyl-N-(4-methylbenzenesulfonyl)-N-2-(4-methylpiperidin-1-yl)-2-oxoethylpiperazine-1-carboxamide)

• Product Name: 4-methyl-N-(4-methylbenzenesulfonyl)-N-2-(4-methylpiperidin-1-yl)-2-oxoethylpiperazine-1-carboxamide
• CAS No: 899948-95-9
• MF: C₂₁H₃₂N₄O₄S
• MW: 436.568183898926
• CID: 5490009
• Update Time: 2025-06-22

4-methyl-N-(4-methylbenzenesulfonyl)-N-2-(4-methylpiperidin-1-yl)-2-oxoethylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide, 4-methyl-N-[(4-methylphenyl)sulfonyl]-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]-
• 4-methyl-N-(4-methylbenzenesulfonyl)-N-2-(4-methylpiperidin-1-yl)-2-oxoethylpiperazine-1-carboxamide

• Inchi： 1S/C21H32N4O4S/c1-17-4-6-19(7-5-17)30(28,29)25(21(27)24-14-12-22(3)13-15-24)16-20(26)23-10-8-18(2)9-11-23/h4-7,18H,8-16H2,1-3H3
• InChI Key： GHLPEXWPYPBKKK-UHFFFAOYSA-N
• SMILES： N1(C(N(S(C2=CC=C(C)C=C2)(=O)=O)CC(N2CCC(C)CC2)=O)=O)CCN(C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-methyl-N-(4-methylbenzenesulfonyl)-N-2-(4-methylpiperidin-1-yl)-2-oxoethylpiperazine-1-carboxamide

Introduction to 4-methyl-N-(4-methylbenzenesulfonyl)-N-2-(4-methylpiperidin-1-yl)-2-oxoethylpiperazine-1-carboxamide (CAS No. 899948-95-9)

4-methyl-N-(4-methylbenzenesulfonyl)-N-2-(4-methylpiperidin-1-yl)-2-oxoethylpiperazine-1-carboxamide, with the CAS number 899948-95-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of 4-methyl-N-(4-methylbenzenesulfonyl)-N-2-(4-methylpiperidin-1-yl)-2-oxoethylpiperazine-1-carboxamide incorporates a piperazine core, which is a common motif in many bioactive molecules. Piperazines are known for their ability to interact with various biological targets, making them valuable in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The presence of a methyl group at the 4-position of both the benzene ring and the piperazine ring enhances the lipophilicity of the molecule, potentially improving its absorption and bioavailability.

One of the most striking features of this compound is its sulfonamide moiety, specifically the N-(4-methylbenzenesulfonyl) group. Sulfonamides are well-documented pharmacophores with a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this group into the molecular framework suggests that 4-methyl-N-(4-methylbenzenesulfonyl)-N-2-(4-methylpiperidin-1-yl)-2-oxoethylpiperazine-1-carboxamide may exhibit similar therapeutic effects. Furthermore, the presence of an oxoethylene group linked to the piperazine ring introduces additional functionality that could influence both the solubility and reactivity of the compound.

In recent years, there has been growing interest in developing novel compounds that can modulate neurotransmitter systems. The piperazine derivative in question has shown promise in preclinical studies as a potential modulator of serotonin and dopamine pathways. These pathways are implicated in various neurological disorders, including depression, anxiety, and schizophrenia. The structural features of 4-methyl-N-(4-methylbenzenesulfonyl)-N-2-(4-methylpiperidin-1-yl)-2-oxoethylpiperazine-1-carboxamide, particularly its ability to interact with these neurotransmitter systems, make it an attractive candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonamide group typically involves reactions such as sulfonylation followed by condensation with appropriate nucleophiles. The subsequent functionalization at the piperazine ring requires careful consideration to avoid unwanted side reactions. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to achieve the desired molecular architecture.

Evaluation of the pharmacological properties of 4-methyl-N-(4-methylbenzenesulfonyl)-N-2-(4-methylpiperidin-1-yl)-2-oxoethylpiperazine-1-carboxamide has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with neurological disorders. Additionally, preliminary in vivo studies have shown potential therapeutic effects in animal models, particularly in terms of reducing symptoms associated with anxiety and depression. These findings are consistent with the structural features that suggest interaction with serotonin and dopamine receptors.

The potential applications of this compound extend beyond neurological disorders. Its sulfonamide moiety also suggests possible activity against bacterial infections, given the well-known antimicrobial properties of sulfonamides. Furthermore, the lipophilic nature of the molecule may make it suitable for topical applications or formulations designed for oral administration. These diverse possibilities highlight the importance of continued research into this promising compound.

The development of new pharmaceuticals is a complex process that requires extensive testing to ensure safety and efficacy. Before moving into clinical trials, compounds like 4-methyl-N-(4-methylbenzenesulfonyl)-N-2-(4-methylpiperidin-1-yl)-2-oxoethylpiperazine-1-carboxamide undergo rigorous preclinical testing to evaluate their pharmacokinetic profiles, toxicity profiles, and potential interactions with other drugs. This phase is crucial for identifying any potential liabilities before human subjects are exposed to the compound.

The role of computational chemistry and molecular modeling has become increasingly important in drug discovery. These tools allow researchers to predict how a compound will interact with biological targets based on its structure. For instance, molecular docking studies can provide insights into how 4-methyl-N-(4-methylbenzenesulfonyl)-N-2-(4-methylpiperidin-1-y l)-2 oxo ethyl piperazine - 1 carboxamide might bind to specific receptors or enzymes. Such predictions can guide further optimization efforts and reduce the time required for experimental validation.

In conclusion, 4-methyl-N-(4-methylbenzenesulfonyl)-N - 2 - ( 4 - methyl piper idin - 1 - y l ) - 2 - ox o ethyl p iper az ine - 1 carbox amide (CAS No . 899948 - 95 - 9) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , coupled with promising preclinical results , make it a valuable candidate for further investigation . As research continues , this compound holds great potential for addressing various therapeutic challenges , particularly in neurological disorders . The ongoing exploration into its pharmacological properties underscores its importance as a focus for future studies .